Cas no 1444823-29-3 (N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide)

• Product Name: N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide
• CAS No: 1444823-29-3
• MF: C₁₅H₁₁ClN₄O₃
• MW: 330.725841760635
• CID: 5799553
• PubChem ID: 75404849
• Update Time: 2025-05-24

N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS034580439
• Z769493418
• 1444823-29-3
• N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide
• EN300-26610222

• Inchi： 1S/C15H11ClN4O3/c16-13-6-5-9(8-17-13)15(22)19-18-14(21)7-11-10-3-1-2-4-12(10)23-20-11/h1-6,8H,7H2,(H,18,21)(H,19,22)
• InChI Key： MWCDRBHLRBDKDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NNC(CC1C2C=CC=CC=2ON=1)=O)=O

Computed Properties

• Exact Mass: 330.0519679g/mol
• Monoisotopic Mass: 330.0519679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.1Ų

Additional information on N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide

N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide (CAS No. 1444823-29-3)

The compound N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide (CAS No. 1444823-29-3) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzoxazole ring, a pyridine ring, and a carbohydrazide group, making it a versatile molecule for research and development purposes.

Recent studies have highlighted the importance of benzoxazole derivatives in the field of medicinal chemistry due to their unique electronic properties and ability to act as scaffolds for bioactive molecules. The 6-chloropyridine ring in this compound adds further complexity and functionality, enhancing its potential as a precursor for drug development. The presence of the carbohydrazide group also introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of antimicrobial agents, where the combination of aromatic rings and functional groups provides a platform for designing molecules with enhanced activity against pathogens. Additionally, the compound has shown potential in cancer research, particularly in the design of targeted therapies that exploit specific cellular pathways.

The synthesis of N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation reactions. These methods ensure the formation of the desired product with high purity and yield. The stability of the compound under various conditions has also been studied, making it suitable for long-term storage and use in diverse experimental setups.

In terms of structural analysis, modern techniques such as X-ray crystallography have provided detailed insights into the molecular geometry of this compound. The spatial arrangement of the functional groups plays a critical role in determining its reactivity and biological activity. For instance, the proximity of the benzoxazole ring to the carbohydrazide group creates favorable conditions for intramolecular interactions, which can be exploited in drug design.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the 6-chloropyridine ring contributes significantly to the molecule's electronic properties, while the benzoxazole moiety enhances its aromaticity and stability. These insights are invaluable for predicting the behavior of the compound in different chemical environments and for designing analogs with improved properties.

The application of this compound extends beyond pharmaceuticals into materials science, where it has been investigated as a potential component in advanced materials such as polymers and composites. Its ability to form stable bonds with other molecules makes it a candidate for developing materials with tailored mechanical and thermal properties.

In conclusion, N'-[2-(1,2-benzoxazol-3-yl)acetyl]-6-chloropyridine-3-carbohydrazide (CAS No. 1444823-29-3) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a key player in advancing both chemical synthesis and biomedical applications.